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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoropiperidin-3-ol, a
fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug
development. This document consolidates available data on its chemical properties,
stereoisomers, and its emerging role as a valuable building block in the synthesis of novel
therapeutics.

Core Concepts and Properties

5-Fluoropiperidin-3-ol is a piperidine derivative characterized by the substitution of a fluorine
atom at the 5-position and a hydroxyl group at the 3-position. The presence of the fluorine atom
can significantly influence the molecule's physicochemical properties, such as basicity (pKa),
lipophilicity, and metabolic stability, making it an attractive moiety for the design of new drugs
with improved pharmacokinetic profiles. The stereochemistry of the fluorine and hydroxyl
groups gives rise to several stereoisomers, each with unique CAS numbers and potentially
distinct biological activities.

Physicochemical Properties

The following tables summarize the available quantitative data for the different stereocisomers of
5-Fluoropiperidin-3-ol. It is important to note that comprehensive experimental data for all
properties are not publicly available for all isomers.
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Table 1: General Properties of 5-Fluoropiperidin-3-ol Stereocisomers

(3S,5S)-5- (3R,5S)-5- Racemic 5-
Property Fluoropiperidin-3- Fluoropiperidin-3- Fluoropiperidin-3-

ol ol ol
CAS Number 1969287-84-0 2381454-55-1 1934860-71-5
Molecular Formula CsHi10FNO CsHi10FNO CsHi10FNO
Molecular Weight 119.14 g/mol 119.14 g/mol 119.14 g/mol
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InChl Key Data not available Data not available
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Table 2: Detailed Physicochemical Properties of 5-Fluoropiperidin-3-ol Stereocisomers

(3S,5S)-5- (3R,5S)-5- Racemic 5-
Property Fluoropiperidin-3- Fluoropiperidin-3- Fluoropiperidin-3-

ol ol ol
Melting Point Data not available Data not available Data not available
Boiling Point Data not available Data not available Data not available
Density Data not available Data not available Data not available
Solubility Data not available Data not available Data not available
pKa Data not available Data not available Data not available

Spectral Data

Detailed spectral data such as *H NMR, 3C NMR, and mass spectrometry for specific isomers
of 5-Fluoropiperidin-3-ol are not readily available in the public domain. Researchers are
advised to acquire these compounds from commercial suppliers who may provide product-
specific analytical data.

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 5-Fluoropiperidin-3-ol is
not fully described in the available literature, a general methodology for the synthesis of
fluorinated piperidines can be inferred. The synthesis often involves the use of a protected
piperidone precursor, followed by stereoselective reduction and fluorination steps.

A representative workflow for the synthesis of a fluorinated piperidinol is outlined below. This
should be considered a general guideline, and specific reaction conditions would require
optimization for the synthesis of 5-Fluoropiperidin-3-ol.

General Synthetic Workflow for Fluorinated Piperidinols

N-Protected Piperidone Precursor

Reducing Agent (e.g., NaBH4)

Stereoselective Reduction of Ketone

luorinating Agent (e.g., Selectfluor)

Introduction of Fluorine (e.g., using a fluorinating agent)

Deprotection Conditions (e.g., acid or hydrogenation)

Deprotection of Nitrogen

Final Fluoropiperidinol Product

Click to download full resolution via product page

A generalized synthetic workflow for producing fluorinated piperidinols.
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Biological Activity and Applications in Drug
Discovery

Fluorinated piperidines are recognized as important structural motifs in medicinal chemistry.
The introduction of fluorine can modulate key drug-like properties, including metabolic stability
and receptor binding affinity.

Role as a Building Block for Serotonin Receptor
Antagonists

Derivatives of 5-Fluoropiperidin-3-ol have been investigated for their potential as antagonists
of serotonin receptors, particularly the 5-HT2A receptor. Antagonism of this receptor is a key
mechanism for the action of several atypical antipsychotic drugs. The fluoropiperidine moiety
can be incorporated into larger molecules to enhance their binding to the target receptor and
improve their pharmacokinetic profile.

Role in Drug Discovery

Incorporation via Enhanced Pharmacokinetics:
5-Fluoropiperidin-3-ol Chemical Synthesis Bioactive Molecule Leads to - Increased Metabolic Stability
o > ) T
(Building Block) (e.g., Serotonin Receptor Antagonist) - Modulated pKa

- Improved Oral Bioavailability

Click to download full resolution via product page

Logical relationship of 5-Fluoropiperidin-3-ol in drug development.

The strategic placement of fluorine on the piperidine ring can lower the pKa of the basic
nitrogen atom. This reduction in basicity can lead to decreased interaction with acidic
phospholipids in cell membranes and a lower likelihood of sequestration in lysosomes, which in
turn can contribute to improved oral bioavailability.

Safety Information
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Detailed toxicology and safety data for 5-Fluoropiperidin-3-ol are not widely available. As with
any research chemical, it should be handled with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.
A comprehensive Safety Data Sheet (SDS) should be obtained from the supplier before
handling.

Conclusion

5-Fluoropiperidin-3-ol represents a valuable and versatile building block for the development
of novel therapeutics. While a complete dataset of its physicochemical properties is yet to be
established in publicly accessible literature, its utility in modifying the pharmacokinetic profiles
of drug candidates, particularly in the area of serotonin receptor modulation, is evident. Further
research into the specific properties and biological activities of its various stereoisomers is
warranted and holds promise for the discovery of new and improved medicines.

« To cite this document: BenchChem. [5-Fluoropiperidin-3-ol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15261364#5-fluoropiperidin-3-ol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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